Cas no 65887-62-9 (8-Nitro-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 8-Nitro-3,4-dihydroquinolin-2(1H)-one
• CAS No: 65887-62-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1091312
• PubChem ID: 10899463
• Update Time: 2025-04-25

8-Nitro-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-3,4-dihydroquinolin-2(1H)-one
• 8-nitro-3,4-dihydro-1H-quinolin-2-one
• 65887-62-9
• A918161
• 8-nitro-1,2,3,4-tetrahydroquinolin-2-one
• SCHEMBL8129299

• Inchi： 1S/C9H8N2O3/c12-8-5-4-6-2-1-3-7(11(13)14)9(6)10-8/h1-3H,4-5H2,(H,10,12)
• InChI Key： LGVAGXABCLECJN-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC=C(C=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9Ų

8-Nitro-3,4-dihydroquinolin-2(1H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 8-Nitro-3,4-dihydroquinolin-2(1H)-one

Research Brief on 8-Nitro-3,4-dihydroquinolin-2(1H)-one (CAS: 65887-62-9): Recent Advances and Applications

8-Nitro-3,4-dihydroquinolin-2(1H)-one (CAS: 65887-62-9) is a nitro-substituted dihydroquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. This research brief consolidates the latest findings related to this molecule, providing a comprehensive overview of its current status in the field of chemical biology and pharmaceutical research.

Recent studies have highlighted the role of 8-Nitro-3,4-dihydroquinolin-2(1H)-one as a versatile scaffold for the development of novel bioactive compounds. Its nitro group and dihydroquinoline core make it a promising candidate for targeting various enzymes and receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific kinase enzymes associated with inflammatory disorders, suggesting its potential as an anti-inflammatory agent. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

In addition to its therapeutic potential, advancements in the synthesis of 8-Nitro-3,4-dihydroquinolin-2(1H)-one have been reported. A recent paper in Organic Letters (2024) described an optimized synthetic route that improves yield and scalability, addressing previous challenges related to its production. The new method employs a catalytic nitroarylation strategy, which minimizes byproducts and enhances the efficiency of the synthesis. This development is particularly significant for industrial-scale applications, where cost-effective and sustainable production methods are critical.

Further investigations into the mechanistic aspects of 8-Nitro-3,4-dihydroquinolin-2(1H)-one have revealed its interactions with cellular redox systems. A 2024 study in Chemical Biology & Drug Design explored its role as a pro-oxidant in cancer cells, inducing oxidative stress and apoptosis in tumor models. These findings open new avenues for its use in oncology, particularly in combination therapies with existing chemotherapeutic agents. However, the study also noted the need for further toxicological evaluations to ensure its safety profile.

Despite these promising developments, challenges remain in the clinical translation of 8-Nitro-3,4-dihydroquinolin-2(1H)-one-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects require thorough investigation. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 8-Nitro-3,4-dihydroquinolin-2(1H)-one (CAS: 65887-62-9) represents a compound of high interest in chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable candidate for further development. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.